Cas no 28948-61-0 (2-Bromo-4-chlorothieno[3,2-c]pyridine)

• Product Name: 2-Bromo-4-chlorothieno[3,2-c]pyridine
• CAS No: 28948-61-0
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD08273916
• CID: 240126
• PubChem ID: 17750390
• Update Time: 2025-10-12

2-Bromo-4-chlorothieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chlorothieno[3,2-c]pyridine
• Thieno[3,2-c]pyridine,2-bromo-4-chloro-
• Thieno[3,2-c]pyridine, 2-bromo-4-chloro-
• FT-0646095
• 28948-61-0
• DTXSID50590481
• EN300-6775188
• 2-Bromo-4-chloro-thieno[3,2-c]pyridine
• SCHEMBL1774726
• QPGCPWZFCLBFCG-UHFFFAOYSA-N
• SC1601
• AM20061854
• MFCD08273916
• AKOS015851172
• A819687
• CS-W019032
• J-508276
• PS-5566
• 4-Chloro-2-bromothieno[3,2-c]pyridine
• DB-002081

• MDL： MFCD08273916
• Inchi： 1S/C7H3BrClNS/c8-6-3-4-5(11-6)1-2-10-7(4)9/h1-3H
• InChI Key： QPGCPWZFCLBFCG-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=NC=CC=2S1)Cl

Computed Properties

• Exact Mass: 246.88600
• Monoisotopic Mass: 246.886
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3.9

Experimental Properties

• Color/Form: Solid
• Density: 1.849
• Boiling Point: 355.2°Cat760mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.721
• PSA: 41.13000
• LogP: 3.71220

2-Bromo-4-chlorothieno[3,2-c]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on 2-Bromo-4-chlorothieno[3,2-c]pyridine

Introduction to 2-Bromo-4-chlorothieno[3,2-c]pyridine (CAS No. 28948-61-0)

2-Bromo-4-chlorothieno[3,2-c]pyridine (CAS No. 28948-61-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique heterocyclic structure, has shown promise in various applications, particularly in the development of novel therapeutic agents. The combination of bromine and chlorine substituents on the thienopyridine scaffold imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The thienopyridine core is a well-known motif in medicinal chemistry, often associated with potent antiplatelet agents such as clopidogrel. However, the introduction of bromine and chlorine substituents in 2-Bromo-4-chlorothieno[3,2-c]pyridine introduces additional complexity and reactivity, which can be harnessed for the design of more selective and efficacious drugs. Recent studies have explored the potential of this compound as a lead structure for the development of anticancer agents, antiviral compounds, and other therapeutic modalities.

In the context of cancer research, 2-Bromo-4-chlorothieno[3,2-c]pyridine has been investigated for its ability to modulate key signaling pathways involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibition of the PI3K/AKT/mTOR pathway, a critical axis in cancer cell survival and proliferation. The bromine and chlorine substituents were found to enhance the binding affinity and selectivity of these derivatives for their target proteins, thereby improving their therapeutic index.

Beyond cancer research, 2-Bromo-4-chlorothieno[3,2-c]pyridine has also shown promise in antiviral drug discovery. A recent study published in Antiviral Research reported that certain derivatives of this compound exhibit broad-spectrum antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The unique structural features of the thienopyridine scaffold were found to interfere with viral replication mechanisms, making it an attractive candidate for further development as an antiviral agent.

The synthetic versatility of 2-Bromo-4-chlorothieno[3,2-c]pyridine is another key factor contributing to its significance in pharmaceutical research. The presence of reactive halogen substituents allows for facile functionalization through various chemical transformations, such as Suzuki coupling reactions and nucleophilic substitution reactions. These synthetic strategies enable the rapid generation of diverse analogs with tailored biological activities, facilitating hit-to-lead optimization processes.

In addition to its potential as a drug candidate, 2-Bromo-4-chlorothieno[3,2-c]pyridine has also been explored as a tool compound in chemical biology studies. Its ability to selectively modulate specific biological pathways makes it useful for probing cellular mechanisms and validating therapeutic targets. For example, researchers have utilized this compound to investigate the role of specific kinases in disease models, providing valuable insights into potential therapeutic strategies.

The safety profile of 2-Bromo-4-chlorothieno[3,2-c]pyridine is an important consideration for its application in pharmaceutical development. Preclinical studies have generally shown favorable safety margins for this compound and its derivatives. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects. Collaborative efforts between medicinal chemists and pharmacologists are essential to optimize the safety and efficacy of compounds derived from this scaffold.

In conclusion, 2-Bromo-4-chlorothieno[3,2-c]pyridine (CAS No. 28948-61-0) represents a promising platform for the discovery and development of novel therapeutic agents. Its unique chemical structure and versatile synthetic properties make it an attractive starting point for medicinal chemistry efforts aimed at addressing unmet medical needs in areas such as cancer and viral infections. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing pharmaceutical science.